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Compound of Interest

Compound Name: 1-Iodoheptane

Cat. No.: B1294452 Get Quote

Technical Guide to 1-Iodoheptane (CAS 4282-40-
0)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Iodoheptane (CAS 4282-40-0), a

key organic compound utilized in various synthetic and research applications. This document

outlines its chemical and physical properties, safety information, and a representative synthetic

protocol.

Chemical Identity and Properties
1-Iodoheptane, also known as heptyl iodide, is a haloalkane consisting of a seven-carbon alkyl

chain with an iodine atom at the terminal position.[1] It is a colorless to pale yellow liquid and is

generally insoluble in water but soluble in organic solvents like benzene, ether, ethanol,

acetone, and chloroform.[1][2][3][4] The presence of the iodine atom makes it a valuable

intermediate in organic synthesis, particularly for introducing a heptyl group into a molecule

through nucleophilic substitution reactions.[1]
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Identifier Value

CAS Number 4282-40-0[5]

Molecular Formula C7H15I[5]

Molecular Weight 226.10 g/mol [5]

InChI Key LMHCYRULPLGEEZ-UHFFFAOYSA-N[1]

Canonical SMILES CCCCCCCI[5]

Synonyms
1-Heptyl iodide, n-Heptyl iodide, Heptane, 1-

iodo-[1][5]

Physical and Chemical Properties
Property Value

Appearance Colorless to pale yellow liquid[1][2]

Melting Point -48 °C[6]

Boiling Point 204 °C[7]

98 °C at 23 Torr[5]

Density 1.379 g/mL at 25 °C[6]

Refractive Index n20/D 1.490[2]

Flash Point 76 °C (168.8 °F) - closed cup

Solubility
Insoluble in water; Soluble in benzene,

chloroform, ethanol, ether, acetone[1][2][4]

Vapor Pressure 0.386 mmHg at 25°C[4]

Synthesis Protocol
A common method for the synthesis of 1-Iodoheptane involves the reaction of heptanol with a

phosphite and iodine. The following is a representative experimental protocol.[2][4][8]
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Experimental Methodology
Preparation of o-phenylene phosphorous acid chloride: Catechol is reacted with phosphorus

trichloride to produce o-phenylene phosphorous acid chloride.

Formation of Phosphite: The resulting o-phenylene phosphorous acid chloride is then

reacted with heptanol to yield a colorless oily phosphite.

Iodination: 0.20 mol of the phosphite and 0.20 mol of iodine are added to 500 ml of

dichloromethane. The mixture is stirred at room temperature for 1 hour.

Work-up: The reaction mixture is washed with a 10% sodium thiosulfate solution to remove

any unreacted iodine. Subsequently, it is washed with a 5% NaOH solution, a 5% NaHCO3

solution, and a saturated NaCl solution. The organic phase is then separated.

Purification: The solvent is evaporated, and the crude product is purified by distillation under

reduced pressure to yield 1-iodoheptane.[8]

Synthesis Workflow
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Caption: Synthesis workflow for 1-Iodoheptane.

Applications in Research and Development
1-Iodoheptane serves as a versatile reagent in organic synthesis. One notable application is in

the functionalization of symmetrical star-shaped molecules with carborane clusters.[2][9] Its
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utility stems from the reactivity of the carbon-iodine bond, which allows for the facile

introduction of the heptyl group into various molecular scaffolds. In the context of drug

development, haloalkanes like 1-Iodoheptane are fundamental building blocks for the

synthesis of more complex pharmaceutical intermediates and active pharmaceutical

ingredients.

Metabolically, 1-iodoheptane is known to have human metabolites, including heptyl-

glutathione.[10]

Safety Information
1-Iodoheptane is considered a hazardous substance and should be handled with appropriate

safety precautions.[11] It is irritating to the eyes, skin, and respiratory system.[10][11] Ingestion

may be harmful.[11] It is a combustible liquid and may emit poisonous and corrosive fumes

upon combustion.[7][11]

Hazard and Precautionary Statements
GHS Classification Hazard Statements Precautionary Statements

Skin Irritation (Category 2)[10]

[12]

H315: Causes skin

irritation[10]

P264: Wash skin thoroughly

after handling[13]

Eye Irritation (Category 2)[10]

[12]

H319: Causes serious eye

irritation[10]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection[13]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation[10]

[12]

H335: May cause respiratory

irritation[10][12]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing[13]

Combustible Liquid[13] H227: Combustible liquid[13]

P210: Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking[13]

Handling and Storage
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Handling: Use in a well-ventilated area, preferably under a fume hood.[11] Avoid contact with

skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including

gloves (neoprene is recommended), eye protection, and a lab coat.[11]

Storage: Store in a cool, dry, and well-ventilated place away from direct light and

incompatible materials such as strong oxidizing agents and strong bases.[7][14] The product

may discolor on exposure to light or if stored for long periods.[2][7] Some commercial

preparations are stabilized with copper chips.[1]
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Caption: Core aspects of 1-Iodoheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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